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Compound Name: 2,4'-Dibromoacetophenone

Cat. No.: B189879 Get Quote

An In-depth Technical Guide to 2,4'-Dibromoacetophenone (CAS No. 99-73-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4'-Dibromoacetophenone, a

versatile reagent with significant applications in analytical chemistry and synthetic organic

chemistry. The document details its physicochemical properties, synthesis, and key

applications, with a focus on its role in derivatization for chromatographic analysis and as a

building block in the synthesis of complex molecules. Detailed experimental protocols, safety

information, and analytical characterization are also presented to support its practical use in a

laboratory setting.

Introduction
2,4'-Dibromoacetophenone, identified by the CAS number 99-73-0, is a halogenated aromatic

ketone.[1][2] Its chemical structure features a benzene ring substituted with a bromine atom at

the para-position (position 4) and a bromoacetyl group at position 1. This bifunctional nature

makes it a valuable intermediate and reagent in various chemical transformations.

Also known by synonyms such as 4-Bromophenacyl bromide, p-Bromophenacyl bromide, and

α,4-Dibromoacetophenone, this compound is particularly recognized for its utility as a

derivatizing agent for carboxylic acids prior to High-Performance Liquid Chromatography

(HPLC) analysis.[2][3] Furthermore, its reactivity lends itself to the synthesis of various

heterocyclic compounds and as an inhibitor in specific biological pathways, such as its role as
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a GSK-3β inhibitor. This guide aims to consolidate the technical information essential for its

effective and safe use in research and development.

Physicochemical and Spectroscopic Properties
2,4'-Dibromoacetophenone is a slightly yellow to beige crystalline solid at room temperature.

[1][4] It is stable under recommended storage conditions but is incompatible with strong bases,

and strong oxidizing or reducing agents. A summary of its key properties is provided in the

table below.

Table 1: Physicochemical Properties of 2,4'-Dibromoacetophenone

Property Value Reference

CAS Number 99-73-0 [1][2][3][4]

Molecular Formula C₈H₆Br₂O [2][3][4]

Molecular Weight 277.94 g/mol [3]

Appearance
Slightly yellow to beige

crystalline solid
[1][4]

Melting Point 108-110 °C [3]

Solubility

Soluble in methanol (20

mg/ml), DMSO (5 mg/ml), DMF

(5 mg/ml), toluene, and

ethanol. Insoluble in water.

Purity ≥98% [2]

Storage Temperature
Store below +30°C in a cool,

dry place.
[1]

Synthesis and Purification
While various specific synthetic routes exist, a general method for the synthesis of α-

bromoketones can be adapted for 2,4'-Dibromoacetophenone, often starting from the
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corresponding acetophenone. A generalized workflow for its synthesis and subsequent

purification is outlined below.

General Synthesis Workflow
A common approach involves the bromination of 4'-bromoacetophenone. The workflow ensures

the selective bromination of the α-carbon of the acetyl group.

Starting Materials

Reaction Workup & Purification Final Product4'-Bromoacetophenone

α-Bromination Reaction

Brominating Agent
(e.g., Br2 in Acetic Acid)

Quenching
(e.g., with Na2S2O3)

1. Extraction
(e.g., with Ethyl Acetate)

2.
Washing & Drying

3. Purification
(Crystallization from Ethanol)

4.
2,4'-Dibromoacetophenone

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 2,4'-Dibromoacetophenone.

Experimental Protocol: Purification
A standard method for purifying the crude product is recrystallization.

Method: Crystallize the crude 2,4'-Dibromoacetophenone from ethanol (approximately 8

mL of ethanol per gram of compound).

Procedure:

Dissolve the crude solid in a minimum amount of hot ethanol.

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.
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Wash the crystals with a small amount of cold ethanol.

Dry the purified crystals under vacuum.

Applications in Research and Development
2,4'-Dibromoacetophenone serves as a critical reagent in several areas of chemical and

pharmaceutical research.

Derivatization for HPLC Analysis
One of its primary uses is as a derivatizing agent for carboxylic acids, particularly fatty acids, to

facilitate their detection by UV detectors in HPLC. The reagent reacts with the carboxylate

anion to form a 4-bromophenacyl ester, which has a strong UV chromophore.

Sample containing
Carboxylic Acids (R-COOH)

Esterification Reaction

2,4'-Dibromoacetophenone
(Derivatizing Agent)

Catalyst
(e.g., Crown Ether)

UV-Active Ester Derivative
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Inject

Quantification of
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Caption: Workflow for carboxylic acid analysis using 2,4'-Dibromoacetophenone
derivatization.

Synthetic Intermediate
The compound is a versatile building block in organic synthesis. It undergoes condensation

reactions with aldehydes to produce α,β-unsaturated ketones.[5] It is also employed in the

esterification of carboxylic acids and the protection of phenols.

Biological Activity
2,4'-Dibromoacetophenone has been identified as an inhibitor of Glycogen Synthase Kinase-

3β (GSK-3β), a key enzyme in various cellular signaling pathways. This makes it a useful tool

compound in cell biology and a potential starting point for the development of more potent and

selective inhibitors.

Analytical Characterization
The identity and purity of 2,4'-Dibromoacetophenone are confirmed using standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons on the bromophenyl ring and a characteristic singlet for the methylene (-

CH₂Br) protons.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon,

the methylene carbon, and the aromatic carbons.

Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a

compound containing two bromine atoms (isotopes ⁷⁹Br and ⁸¹Br).[6] The molecular ion peak

(M⁺) would be observed around m/z 276, 278, and 280.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the

carbonyl (C=O) stretching vibration, typically in the region of 1680-1700 cm⁻¹.
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Safety and Handling
2,4'-Dibromoacetophenone is a hazardous substance and must be handled with appropriate

precautions.[7][8] It is classified as corrosive and is a lachrymator (a substance that irritates the

eyes and causes tears).[1][9]

Table 2: Hazard and Safety Information

Category Information Reference

GHS Pictogram GHS05 (Corrosion) [3]

Signal Word Danger [3][7]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[3][8]

Precautionary Statements

P260: Do not breathe

dust.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P310:

Immediately call a POISON

CENTER or doctor/physician.

[3][8][9]

Experimental Protocols: Safe Handling and First Aid
Engineering Controls: Use only in a chemical fume hood.[1] Ensure eyewash stations and

safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]
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Skin Protection: Wear impervious gloves and appropriate protective clothing to prevent

skin contact.[1]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge

(e.g., P3) if dust is generated.[3]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[7][9]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and

plenty of water for at least 15 minutes. Seek immediate medical attention.[1][7]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][7]

Conclusion
2,4'-Dibromoacetophenone (CAS No. 99-73-0) is a pivotal reagent for professionals in

chemistry and drug development. Its well-defined physicochemical properties, established

synthetic utility, and critical role as a derivatizing agent underscore its importance. Adherence

to strict safety protocols is mandatory when handling this corrosive and lachrymatory

compound. This guide provides the foundational technical knowledge to enable its proficient

and safe application in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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